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Compound of Interest |

Compound Name: D3-METHYL BENZOYLFORMATE
CAS No.: 134839-87-5
Cat. No.: B591370
Get Quote
. J

D3-Methyl Benzoylformate (or Methyl-d3 Benzoylformate) is an isotopologue of Methyl
Benzoylformate where the three hydrogen atoms of the methyl ester group are replaced with
deuterium (3H or D), a stable isotope of hydrogen. While its fundamental chemical reactivity is
nearly identical to its non-deuterated counterpart, the mass difference imparts distinct physical
and spectroscopic properties.

The primary utility of D3-Methyl Benzoylformate stems from this mass difference. In
guantitative mass spectrometry, it serves as an ideal internal standard for the analysis of
Methyl Benzoylformate or related metabolites. Since it co-elutes with the analyte during
chromatography and exhibits similar ionization efficiency, but is distinguishable by its higher
mass-to-charge ratio (m/z), it allows for precise and accurate quantification, correcting for
sample loss during preparation and instrumental variability. Furthermore, its use can be pivotal
in mechanistic studies to probe kinetic isotope effects, offering insights into reaction pathways
where the C-H bond of the methyl group is involved.

Physicochemical Properties
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The macroscopic properties of D3-Methyl Benzoylformate are closely aligned with those of
the unlabeled compound. The primary difference is an increase in molecular weight and a slight
increase in density due to the heavier deuterium atoms.

Property Value Source(s)

methyl-d3 2-oxo-2-

IUPAC Name

phenylacetate

Methyl-d3 Phenylglyoxylate,
Synonyms Benzoylformic Acid Methyl-d3 [1112]

Ester
Molecular Formula CoHsD30s3 [31[4]
Molecular Weight 167.18 g/mol [3]
Appearance Colorless to pale yellow liquid [11[3]
Boiling Point ~246-248 °C (at 760 mmHQ) [5][6]
Melting Point ~16 °C [61[7]
Density ~1.16 g/mL at 25 °C [5][6]
Refractive Index ~1.525-1.527 at 20 °C [718]

Soluble in organic solvents like
N ethanol and ether; moderate
Solubility . [31[7]
water solubility (2.02 g/L at

20°C).[3][7]

Note: Values for boiling point, melting point, density, and refractive index are based on the non-
deuterated Methyl Benzoylformate and are expected to be very similar for the D3 analog.

Synthesis and Purification

The synthesis of D3-Methyl Benzoylformate typically involves the esterification of
benzoylformic acid with deuterated methanol (Methanol-d4 or Methanol-d3, depending on the
desired labeling pattern) or the reaction of a benzoylformic acid derivative with a deuterated
methylating agent. A common laboratory-scale approach is an acid-catalyzed esterification.
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Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a representative method for synthesizing D3-Methyl Benzoylformate.

Materials:

Benzoylformic acid

e Methanol-d4 (CDsOD)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Anhydrous Diethyl Ether

o Saturated Sodium Bicarbonate (NaHCOs) solution

o Saturated Sodium Chloride (NaCl) solution (Brine)

e Anhydrous Magnesium Sulfate (MgSQOa)

e Round-bottom flask, reflux condenser, separatory funnel, standard glassware

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve benzoylformic acid (1.0 eq) in an
excess of Methanol-d4 (CDsOD, ~10-20 eq).

o Catalysis: Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated
sulfuric acid (~0.1 eq) dropwise with stirring.

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup - Quenching: After cooling to room temperature, slowly pour the reaction mixture into
a separatory funnel containing cold water.

o Extraction: Extract the aqueous layer three times with diethyl ether.
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» Washing: Combine the organic extracts and wash sequentially with saturated sodium
bicarbonate solution (to neutralize the acid catalyst), water, and finally, brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude product.

 Purification: The crude D3-Methyl Benzoylformate can be purified by vacuum distillation or
column chromatography on silica gel to obtain the final product with high purity.[6]

Causality Note:The use of excess Methanol-d4 drives the esterification equilibrium towards the
product side, maximizing the yield. The acidic catalyst (H2SOa4) protonates the carbonyl oxygen
of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to
nucleophilic attack by the deuterated methanol.

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b591370/docs?utm_src=pdf-body#introduction-the-significance-of-deuterium-labeling
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9264481.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Reaction Setup & Reﬂux\

Benzoylformic Acid +
Methanol-d4 (excess)
[ Add H2SO0a (catalyst) j
Heat to Reflux
(4-6 hours)
Aqueoug Workup

Quench with H20

-
-

J
~

Extract with Et2O0

Wash with NaHCOs,
then H20, then Brine
%
\

N
-

Purification

Concentrate (Rotovap

Vacuum Distillation
or Chromatography

Pure D3-Methyl
Benzoylformate

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b591370/docs?utm_src=pdf-body-img#introduction-the-significance-of-deuterium-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: A generalized workflow for the synthesis and purification of D3-Methyl
Benzoylformate.

Spectroscopic Characterization

The key analytical differences between D3-Methyl Benzoylformate and its non-deuterated
analog are evident in their respective spectra.
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Expected Data for D3-

Rationale for Difference

Technique
Methyl Benzoylformate from CoHsO3
Signals corresponding to the
phenyl group protons Deuterium is not detected in
(multiplets, ~7.5-8.0 ppm). standard *H NMR
1H NMR Crucially, the singlet typically spectroscopy, leading to the

seen for the methyl ester
protons (~3.9 ppm) will be
absent.

disappearance of the methyl

signal.

Mass Spec (El)

Molecular lon (M*) peak at m/z
= 167. Key fragment ions
would include CeHsCO*
(m/z=105) and CeHs*
(m/z=77).

The molecular weight is
increased by 3 units due to the
three deuterium atoms, shifting
the M* peak from 164 to 167.

13C NMR

Signals for phenyl carbons and
two carbonyl carbons. The
methyl carbon signal will be
present but will appear as a
low-intensity multiplet (typically

a triplet) due to C-D coupling.

The deuterium nucleus (spin
I=1) couples to the adjacent
carbon, splitting the signal. The
signal intensity is also reduced
due to the absence of the
Nuclear Overhauser Effect

(NOE) from attached protons.

Infrared (IR)

C=0 stretches (~1730 cm~!
and ~1680 cm™1), aromatic
C=C stretches (~1600 cm™1),
and C-O stretch (~1250 cm™1).
C-D stretching vibrations will
appear at a lower frequency
(~2100-2250 cm~1) compared
to the typical C-H stretches
(~2850-3000 cm1).

The C-D bond is stronger but
has a higher reduced mass
than the C-H bond, resulting in
a lower vibrational frequency

according to Hooke's Law.

Reactivity and Applications

D3-Methyl Benzoylformate is a versatile intermediate with reactivity centered around its ester

and a-keto functional groups.[1] It is stable under normal conditions but should be protected
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from strong oxidizing agents, moisture, and excess heat.[3][9]

Key Reactions:

Ester Hydrolysis: Can be hydrolyzed under acidic or basic conditions to yield benzoylformic
acid and methanol-d4.[3]

Reduction: The ketone can be reduced to an a-hydroxy ester using reducing agents like
sodium borohydride.

Nucleophilic Addition: The electrophilic keto-carbonyl is susceptible to attack by various
nucleophiles.

Primary Applications:

Internal Standard in Bioanalysis: Its most significant application is as an internal standard for
guantitative analysis of Methyl Benzoylformate and related compounds in complex biological
matrices (e.g., plasma, urine) using LC-MS or GC-MS.

Metabolic Research: It can be used to trace the metabolic fate of the methyl ester group in
biological systems.[10]

Pharmaceutical Synthesis: Like its non-deuterated counterpatrt, it serves as a building block
in the synthesis of pharmaceuticals, including anti-inflammatory drugs and antihistamines.[1]
[8][11] The deuterated version allows for precise quantification of the non-deuterated final
product or intermediates.

Photoinitiator Research: Methyl Benzoylformate derivatives are used as Norrish Type |
photoinitiators in UV-curing applications.[3][12] The D3 analog could be used to study the
mechanism of photocleavage.

Reaction Pathway: Base-Catalyzed Hydrolysis
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Caption: Mechanism of base-catalyzed hydrolysis of D3-Methyl Benzoylformate.

Safety and Handling

While the toxicological properties of D3-Methyl Benzoylformate have not been fully

investigated, it should be handled with the same precautions as Methyl Benzoylformate.[5]

Hazards: May cause skin, eye, and respiratory tract irritation.[5][10] Some data suggests it
may cause an allergic skin reaction.[10]

Handling: Use in a well-ventilated area or fume hood.[13] Wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[9][14] Avoid inhalation of vapors and direct contact with skin and eyes.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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